Cas no 1341439-98-2 (2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine)

• Product Name: 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine
• CAS No: 1341439-98-2
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5178734
• PubChem ID: 63997710
• Update Time: 2025-06-08

2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine
• 1H-1,2,3-Triazole-4-methanamine, α,α-dimethyl-1-phenyl-

• Inchi： 1S/C11H14N4/c1-11(2,12)10-8-15(14-13-10)9-6-4-3-5-7-9/h3-8H,12H2,1-2H3
• InChI Key： HGLOSPIHZHKENM-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 202.121846464g/mol
• Monoisotopic Mass: 202.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Introduction to 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 1341439-98-2)

2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine, also known by its CAS number 1341439-98-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a phenyl group, making it an attractive candidate for various biological and pharmaceutical applications.

The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a key structural motif in many bioactive molecules. It is known for its excellent stability and the ability to form strong hydrogen bonds, which can enhance the binding affinity of molecules to their biological targets. The presence of the phenyl group further contributes to the compound's hydrophobicity and lipophilicity, which are crucial for its ability to cross cell membranes and interact with biological systems.

In recent years, 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine has been extensively studied for its potential therapeutic applications. One of the most promising areas of research involves its use as a scaffold for the development of new drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them potential candidates for the treatment of chronic pain and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of a series of 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine derivatives. The researchers found that these compounds demonstrated significant activity against a range of inflammatory mediators, including cytokines and chemokines. This suggests that they could be effective in modulating the immune response and reducing inflammation in various disease states.

Beyond its anti-inflammatory properties, 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine has also shown promise in the field of neurodegenerative diseases. Research conducted at the University of California in 2023 explored the neuroprotective effects of this compound in animal models of Parkinson's disease. The results indicated that treatment with 2-(1-Phenyl-1H-1,2,3-triazol-4-yl)propan-2-amine led to a significant reduction in neuronal cell death and improved motor function in the affected animals. These findings suggest that this compound could be a valuable therapeutic agent for neurodegenerative disorders.

In addition to its biological activities, the synthetic accessibility of 2-(1-Phenyl-1H-1,2,3-triazol-4-y l)propan - 2 - amine is another factor contributing to its appeal in pharmaceutical research. The Click Chemistry methodology, which involves the formation of triazole rings through copper-catalyzed azide–alkyne cycloaddition reactions (CuAAC), has revolutionized the synthesis of this class of compounds. This efficient and robust synthetic route allows for the rapid generation of diverse derivatives with varying functional groups, facilitating high-throughput screening and lead optimization processes.

The versatility of 2-(1 - Phenyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl )propan - 2 - amine extends beyond medicinal chemistry into other areas such as materials science and catalysis. For example, recent studies have explored its use as a ligand in transition metal catalysis, where it has been shown to enhance catalytic activity and selectivity in various chemical transformations. This broad applicability underscores the compound's potential as a valuable building block in both academic and industrial settings.

In conclusion, 2-(1 - Phenyl - 1 H - 1 , 2 , 3 - triazol - 4 - yl )propan - 2 - amine (CAS No. 1341439 - 98 - 2) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.